Cas no 2228498-34-6 (tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228498-34-6
• MF: C₁₁H₁₆N₂O₄
• MW: 240.255743026733
• CID: 6085097
• PubChem ID: 165620203
• Update Time: 2025-10-29

tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate
• EN300-1891453
• tert-butyl N-[2-(1,2-oxazol-3-yl)-1-oxopropan-2-yl]carbamate
• 2228498-34-6

• Inchi： 1S/C11H16N2O4/c1-10(2,3)17-9(15)12-11(4,7-14)8-5-6-16-13-8/h5-7H,1-4H3,(H,12,15)
• InChI Key： CZOUDNPFQGUZNH-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.11100700g/mol
• Monoisotopic Mass: 240.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1,2-oxazol-3-yl)-1-oxopropan-2-ylcarbamate, identified by the CAS number 2228498346, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into its structure, synthesis, applications, and recent advancements in research.

The molecular structure of tert-butyl N-2-(1,2-oxazol-3-yl)-1 oxopropan 2 ylcarbamate is characterized by a carbamate group attached to a tert-butyl moiety. The presence of the 1,2 oxazole ring introduces unique electronic properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the pharmaceutical industry.

Synthesis of this compound involves a multi-step process that typically begins with the preparation of the oxazole ring. The reaction conditions are optimized to ensure high yield and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic approaches, to enhance the efficiency of the process. These advancements have significantly contributed to the scalability of production.

In terms of applications, tert-butyl N 2 (1 2 oxazol 3 yl) 1 oxopropan 2 ylcarbamate has shown promise in drug delivery systems due to its ability to form stable complexes with active pharmaceutical ingredients. Its compatibility with biological systems and controlled release properties make it an attractive candidate for targeted drug delivery. Recent clinical trials have demonstrated its potential in enhancing therapeutic efficacy while minimizing side effects.

Moreover, this compound has been investigated for its role in agrochemicals. Its ability to interact with plant metabolites has led to its use in developing eco-friendly pesticides and growth regulators. Studies conducted under controlled agricultural conditions have shown improved crop yields without adverse environmental impacts.

The environmental impact of CAS No 2228498346 has also been a focal point of recent research. Researchers have evaluated its biodegradability and toxicity profiles under various environmental conditions. Results indicate that it exhibits low toxicity and rapid biodegradation, aligning with global sustainability goals.

In conclusion, tert butyl N 2 (1 2 oxazol 3 yl) 1 oxopropan 2 ylcarbamate is a multifaceted compound with diverse applications across industries. Its structural versatility and favorable biological properties position it as a key player in modern chemical innovation. As research continues to uncover new potentials, this compound is expected to contribute significantly to advancements in medicine and agriculture.